BENGHE Foundational & Exploratory

Check Availability & Pricing

3-Fluoro-2-iodopyridine: A Comprehensive
Technical Guide to Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Fluoro-2-iodopyridine

Cat. No.: B136646

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Fluoro-2-iodopyridine is a halogenated pyridine derivative increasingly utilized as a key
building block in the synthesis of complex organic molecules, particularly in the pharmaceutical
and agrochemical industries. Its unique electronic and steric properties make it a valuable
synthon for introducing the fluoropyridyl moiety into target structures. However, the presence of
reactive halogen substituents necessitates a thorough understanding of its potential hazards
and the implementation of rigorous safety protocols. This guide provides an in-depth overview
of the safety and handling precautions for 3-Fluoro-2-iodopyridine, compiled from available
safety data sheets and chemical literature.

Hazard Identification and Classification

3-Fluoro-2-iodopyridine is classified as a hazardous substance. The primary routes of
exposure are inhalation, skin contact, and eye contact. It is crucial to handle this compound
with appropriate personal protective equipment in a well-ventilated area.

GHS Hazard Classification:
o Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.

o Skin Irritation (Category 2), H315: Causes skin irritation.
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Serious Eye Damage (Category 1), H318: Causes serious eye damage.

Acute Toxicity, Inhalation (Category 2), H330: Fatal if inhaled.

Acute Toxicity, Dermal (Category 2), H310: Fatal in contact with skin.

Specific target organ toxicity - single exposure (Category 3), Respiratory system, H335: May
cause respiratory irritation.

Signal Word: Danger
Hazard Pictograms:

walt text

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3-Fluoro-2-iodopyridine is
presented in the table below. This information is essential for safe storage, handling, and
experimental design.
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Property Value Reference
CAS Number 146141-04-0 [1]12]
Molecular Formula CsHsFIN

Molecular Weight 222.99 g/mol

Appearance Off-white to light yellow solid [2]

Melting Point Not specified

Boiling Point 203.1°C at 760 mmHg [1]

Density 2.046 g/cm3 (Predicted) [2]

Flash Point 76.6°C [1]

pKa -0.58 + 0.10 (Predicted) [2]

Storage Temperature

2-8 °C under inert gas

(nitrogen or Argon)

[2]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risk of exposure and

ensure the stability of 3-Fluoro-2-iodopyridine.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Wear protective gloves (e.qg., nitrile rubber) and a lab coat. Ensure that skin

IS not exposed.

» Respiratory Protection: Use a certified respirator with an appropriate cartridge if working in a

poorly ventilated area or when generating dust or aerosols.

Engineering Controls

e Work in a well-ventilated laboratory, preferably within a chemical fume hood.
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Ensure that an eyewash station and a safety shower are readily accessible.

Handling Procedures

Avoid contact with skin, eyes, and clothing.

Do not breathe dust or vapor.

Wash hands thoroughly after handling.

Keep away from heat, sparks, and open flames.

Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area.
Store under an inert atmosphere (e.g., nitrogen or argon).[2]

Keep away from incompatible materials such as strong oxidizing agents.

First-Aid Measures

In the event of exposure, immediate medical attention is required. Follow these first-aid

measures:

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

If on Skin: Gently wash with plenty of soap and water. Immediately remove all contaminated
clothing.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Immediately call a
POISON CENTER or doctor/physician.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor/physician.

Experimental Workflow for Safe Handling
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The following diagram illustrates a logical workflow for the safe handling of 3-Fluoro-2-
iodopyridine, from procurement to disposal. Adherence to this workflow is essential for
minimizing risks in a laboratory setting.
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Caption: Safe handling workflow for 3-Fluoro-2-iodopyridine.
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Toxicological Information

Detailed toxicological studies for 3-Fluoro-2-iodopyridine are limited. The available safety
data sheets indicate that it is harmful if swallowed and fatal if inhaled or in contact with skin.
The primary health effects are summarized in the table below.

Exposure Route Health Effect

Oral Harmful if swallowed.

Dermal Fatal in contact with skin. Causes skin irritation.
Inhalation Fatal if inhaled. May cause respiratory irritation.
Eye Contact Causes serious eye damage.

No quantitative data on LD50 or LC50 values were found in the public domain.

Disposal Considerations

Dispose of 3-Fluoro-2-iodopyridine and its containers in accordance with local, regional, and
national regulations. It should be treated as hazardous waste. Do not allow it to enter drains or
waterways.

Conclusion

3-Fluoro-2-iodopyridine is a valuable reagent in chemical synthesis but poses significant
health risks if not handled properly. A thorough understanding of its hazards, strict adherence to
safety protocols, and the use of appropriate personal protective equipment are paramount for
its safe use in a research and development setting. All personnel handling this compound
should be fully trained on its potential dangers and the necessary safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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